Cas no 63806-72-4 (Thiophen-2-amine hydrobromide)

• Product Name: Thiophen-2-amine hydrobromide
• CAS No: 63806-72-4
• MF: C₄H₆BrNS
• MW: 180.066138744354
• CID: 1038250
• PubChem ID: 12330504
• Update Time: 2025-04-23

Thiophen-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Thiophen-2-amine hydrobromide
• DTXSID70490499
• thiophen-2-amine;hydrobromide
• 63806-72-4
• A868031
• Thiophen-2-aminehydrobromide
• Thiophen-2-amine--hydrogen bromide (1/1)

• MDL： MFCD23135830
• Inchi： 1S/C4H5NS.BrH/c5-4-2-1-3-6-4;/h1-3H,5H2;1H
• InChI Key： GGLBGADKIDCTPL-UHFFFAOYSA-N
• SMILES： Br.S1C=CC=C1N

Computed Properties

• Exact Mass: 178.94000
• Monoisotopic Mass: 178.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 54.26000
• LogP: 2.86960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Thiophen-2-amine hydrobromide

Thiophen-2-Amine Hydrobromide: A Comprehensive Overview

Thiophen-2-Amine Hydrobromide, also known by its CAS registry number CAS No 63806-72-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with the molecular formula C4H5NBrS, is a bromide salt of thiophen-2-amine, which is a heterocyclic amine derivative. The compound is characterized by its unique structure, which includes a thiophene ring fused with an amine group, making it a versatile building block for various chemical applications.

The synthesis of Thiophen-2-Amine Hydrobromide typically involves the reaction of thiophen-2-amine with hydrobromic acid (HBr). This reaction produces the hydrobromide salt, which is stable under standard conditions. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and materials development. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

One of the most notable applications of Thiophen-2-Amine Hydrobromide is in the field of medicinal chemistry. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression. These findings underscore its potential as a lead compound for drug development.

In addition to its medicinal applications, Thiophen-2-Amine Hydrobromide has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in this area have leveraged the compound's ability to form self-assembled monolayers, which are essential for improving device performance. These developments highlight its versatility across multiple scientific disciplines.

The physical and chemical properties of Thiophen-2-Amine Hydrobromide are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C. The compound is soluble in water and common organic solvents, making it convenient for use in various synthetic procedures. Its stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability under ambient conditions.

From an environmental perspective, the ecological impact of Thiophen-2-Amine Hydrobromide has been a topic of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms when present at concentrations typically encountered in industrial and environmental settings. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, Thiophen-2-Amine Hydrobromide, or CAS No 63806-72-4, is a multifaceted compound with applications spanning medicinal chemistry, materials science, and beyond. Its unique structure and properties continue to make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific domains. As ongoing research unveils new insights into its potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.